Cas no 868973-43-7 (2-(3,4-dimethoxyphenyl)-N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-(3,4-dimethoxyphenyl)-N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 868973-43-7
• MF: C₂₃H₂₁N₃O₃S₂
• MW: 451.561142683029
• CID: 6438210
• Update Time: 2025-06-08

2-(3,4-dimethoxyphenyl)-N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide
• 2-(3,4-dimethoxyphenyl)-N-[5-(naphthalen-1-ylmethylsulfanyl)-1,3,4-thiadiazol-2-yl]acetamide

• Inchi： 1S/C23H21N3O3S2/c1-28-19-11-10-15(12-20(19)29-2)13-21(27)24-22-25-26-23(31-22)30-14-17-8-5-7-16-6-3-4-9-18(16)17/h3-12H,13-14H2,1-2H3,(H,24,25,27)
• InChI Key： HGLWHEJJGZLRKJ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC2=C3C(C=CC=C3)=CC=C2)S1)(=O)CC1=CC=C(OC)C(OC)=C1

Additional information on 2-(3,4-dimethoxyphenyl)-N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide

2-(3,4-dimethoxyphenyl)-N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide: A Comprehensive Overview

2-(3,4-dimethoxyphenyl)-N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide (CAS No. 868973-43-7) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 3,4-dimethoxyphenyl group, a naphthalen-1-yl moiety, and a 1,3,4-thiadiazol-2-yl scaffold. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The CAS No. 868973-43-7 compound has garnered attention due to its potential as a lead molecule in the development of novel therapeutic agents. Recent studies have highlighted its anti-inflammatory, antioxidant, and anticancer properties, making it a valuable candidate for further investigation in drug discovery and development.

Structural Analysis: The molecular structure of 2-(3,4-dimethoxyphenyl)-N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide is composed of several key functional groups. The 3,4-dimethoxyphenyl group is known for its ability to enhance the lipophilicity and bioavailability of the compound. The naphthalen-1-yl moiety provides additional aromatic stability and contributes to the overall rigidity of the molecule. The 1,3,4-thiadiazol-2-yl scaffold is a versatile heterocyclic system that has been extensively studied for its biological activities.

Biological Activities: Extensive research has demonstrated that this compound exhibits potent anti-inflammatory effects. Studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in various cell lines. Additionally, the compound has been found to possess strong antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases.

In the realm of cancer research, 2-(3,4-dimethoxyphenyl)-N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide has shown promising anticancer activity. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound may have potential as a novel anticancer agent.

Synthetic Routes: The synthesis of CAS No. 868973-43-7 involves several well-established chemical reactions. One common approach involves the reaction of 2-chloroacetyl chloride with 3,4-dimethoxyaniline to form an intermediate amide. This intermediate is then reacted with 5-(naphthalen-1-ylmethylsulfanyl)-1H-tetrazole to yield the final product. Alternative synthetic routes have also been explored to optimize yield and purity.

Clinical Applications: While still in the early stages of development, the potential clinical applications of this compound are promising. Its anti-inflammatory properties make it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anticancer activity suggests its potential use in cancer therapy, particularly in combination with existing treatments.

Toxicity and Safety: Preliminary toxicity studies have indicated that CAS No. 868973-43-7 has a favorable safety profile at therapeutic doses. However, further preclinical and clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

FUTURE DIRECTIONS: Future research on this compound will focus on optimizing its pharmacokinetic properties and exploring its potential for combination therapy with other drugs. Additionally, efforts will be made to develop more efficient synthetic methods to improve scalability and reduce production costs.

In conclusion, CAS No. 868973-43-7, or 2-(3,4-dimethoxyphenyl)-N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide, represents a promising lead molecule with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications.